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Compound of Interest

Compound Name: Triethylaluminum

Cat. No.: B1256330 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Triethylaluminum (TEA), identified by CAS Number 97-93-8, is a highly reactive and versatile

organoaluminum compound. With the chemical formula Al(C₂H₅)₃ or, more accurately as a

dimer, Al₂(C₂H₅)₆, it exists as a colorless to yellowish liquid at room temperature.[1] Its powerful

Lewis acidity and reducing properties make it an indispensable reagent and catalyst in a

multitude of industrial and laboratory settings.[2] However, its pyrophoric nature, igniting

spontaneously in air and reacting violently with water, necessitates specialized handling

procedures.[1][3] This guide provides a detailed overview of its properties, synthesis,

applications, and experimental protocols relevant to its use in research and development.

Core Properties and Identification
Triethylaluminum is characterized by its unique chemical identity and distinct physical

properties. It is commonly supplied as a neat liquid or in solution with hydrocarbon solvents like

hexane, heptane, or toluene to mitigate its pyrophoric nature.[4][5]

Chemical Identity
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Identifier Value

Chemical Name Triethylaluminum

Synonyms
Aluminum triethyl, Triethylalumane, TEA,

TEAL[2]

CAS Number 97-93-8[4]

Molecular Formula C₆H₁₅Al[2]

Molecular Weight 114.17 g/mol [6]

Structure Dimeric in nature, Al₂(C₂H₅)₆[1]

SMILES String CC--INVALID-LINK--CC[7]

InChI Key VOITXYVAKOUIBA-UHFFFAOYSA-N[7]

Physicochemical Properties
The physical and chemical properties of triethylaluminum are summarized below. These

values are critical for designing experiments and ensuring safe handling.

Property Value

Appearance Clear, colorless liquid[6]

Melting Point -52.5 °C to -50 °C[2][6]

Boiling Point
194 °C (at 1,013 hPa); 128-130 °C (at 50

mmHg)[6][7]

Density 0.832 to 0.835 g/cm³ at 25 °C[6][7]

Flash Point -20 °C to -18 °C[2][6]

Vapor Pressure 1 mmHg at 62.2 °C[7]

Solubility
Miscible with saturated hydrocarbons; Reacts

violently with water[4]

Autoignition Spontaneously ignites in air[4]
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Synthesis and Manufacturing
The industrial production of triethylaluminum is primarily achieved through a multi-step "direct

synthesis" process developed by Karl Ziegler.[1][8] This efficient method uses aluminum,

hydrogen, and ethylene as starting materials.[1] The process can be summarized in two main

stages: the formation of diethylaluminum hydride, followed by its reaction with ethylene to yield

triethylaluminum.[8]

The overall reaction is: 2 Al + 3 H₂ + 6 C₂H₄ → Al₂(C₂H₅)₆[1]

Another method involves the reduction of ethylaluminum sesquichloride (Al₂Cl₃Et₃) with an

alkali metal like sodium.[1]

Industrial Synthesis of Triethylaluminum

Stage 1: Hydride Formation

Stage 2: Ethylation

Purification

Aluminum (Al)
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(120-130°C, 8-12 MPa)

Hydrogen (H₂)
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Diethylaluminum Hydride
(Et₂AlH)
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(85°C, 0.2-0.3 MPa)Ethylene (C₂H₄) Crude TEA
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Caption: Industrial synthesis pathway for Triethylaluminum.
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Key Applications
Triethylaluminum's high reactivity makes it a valuable component in several key chemical

processes, from large-scale polymer production to specialized organic synthesis.

Ziegler-Natta Catalysis: A primary application of TEA is as a co-catalyst in Ziegler-Natta

polymerization for producing polyolefins like polyethylene and polypropylene.[1][9] It serves

to activate the transition metal catalyst (e.g., titanium tetrachloride) by alkylation and

reduction, and also acts as a scavenger for impurities like water and oxygen.[1]

Production of Fatty Alcohols: TEA is used as an intermediate in the industrial synthesis of

fatty alcohols, which are precursors to detergents and plasticizers.[1] This involves the

oligomerization of ethylene in the "Aufbau" (growth) reaction.[1]

Organic and Pharmaceutical Synthesis: In laboratory and fine chemical settings, TEA serves

as a potent nucleophilic ethylating agent and a Lewis acid. It is used in stereoselective

synthesis to produce complex active pharmaceutical ingredients and facilitate challenging C-

C bond formations.[6]

Pyrophoric Agent: Its property of igniting spontaneously in air makes it an effective ignitor for

rocket engines.[8] The SpaceX Falcon 9 rocket, for instance, uses a TEA-triethylborane

mixture for first-stage ignition.

Experimental Protocols and Methodologies
Due to its hazardous nature, all work with triethylaluminum must be conducted under an inert

atmosphere (e.g., nitrogen or argon) using specialized techniques and equipment.[10]

General Protocol for Handling and Transfer
(Syringe/Cannula)
This protocol outlines the standard procedure for safely transferring pyrophoric liquids like

triethylaluminum from a reagent bottle to a reaction flask.

Materials:

Sure/Seal™ bottle of triethylaluminum
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Dry, nitrogen-flushed glassware (reaction flask with septum)

Dry, gas-tight syringe and long needle

Double-tipped needle (cannula)

Inert gas source (Nitrogen or Argon) with a bubbler setup

Personal Protective Equipment (PPE): Fire-resistant lab coat, safety glasses with side

shields, face shield, and fire-retardant gloves over chemically resistant gloves.[10]

Procedure:

Preparation: Ensure the reaction flask is oven-dried, assembled while hot, and thoroughly

purged with inert gas. The triethylaluminum bottle should be clamped securely in the fume

hood.[10]

Pressurizing the Reagent Bottle: Insert a needle from the inert gas line through the septum

of the TEA bottle to create a slight positive pressure. The gas flow should be gentle,

observable through the bubbler.

Syringe Transfer: Puncture the septum with a dry, inert-gas-flushed syringe and needle.

Slowly draw the desired volume of liquid into the syringe. It's advisable to draw a small

amount of inert gas from the headspace into the syringe after drawing the liquid to act as a

buffer.[7]

Delivery: Quickly and smoothly withdraw the syringe from the reagent bottle and insert it

through the septum of the reaction flask. Inject the triethylaluminum into the flask, ensuring

the needle tip is below the solvent level if applicable.

Cleaning: Immediately rinse the syringe and needle by drawing up and expelling an inert, dry

solvent (e.g., hexane or toluene) into a separate flask designated for quenching. Repeat this

process three times.[11]
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Workflow for Safe Handling and Quenching of TEA
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Caption: Safe handling and quenching workflow for Triethylaluminum.
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Protocol for Quenching and Disposal
Small amounts of excess or residual triethylaluminum must be carefully destroyed before

disposal.

Procedure:

Dilution: Transfer the residual TEA to a reaction flask containing an unreactive, dry solvent

(e.g., heptane or toluene) under an inert atmosphere. The dilution should be significant (at

least 10-fold).[7]

Cooling: Place the flask in an ice-water or dry ice/acetone bath to dissipate the heat

generated during quenching.[10]

Primary Quench: Slowly and dropwise, add a less reactive alcohol like isopropanol to the

stirred solution. Vigorous gas evolution (ethane) will occur. Continue addition until gas

evolution subsides.[7]

Secondary Quench: To ensure complete reaction, slowly add methanol, which is more

reactive than isopropanol.[7]

Final Quench: Once gas evolution has ceased with methanol, very cautiously add water

dropwise to neutralize any remaining reactive species.[7]

Disposal: The resulting solution, containing aluminum salts and alcohols, should be

neutralized and disposed of as hazardous waste according to institutional guidelines.[7]

Representative Protocol: Ziegler-Natta Polymerization of
Ethylene
This procedure is a representative example of a lab-scale ethylene polymerization.

Materials:

High-pressure stainless-steel reactor equipped with a stirrer, temperature control, and gas

inlets.

Catalyst: MgCl₂-supported TiCl₄ catalyst.
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Co-catalyst: Triethylaluminum (TEA) solution in hexane.

Solvent: Anhydrous isobutane or heptane.

Monomer: High-purity ethylene gas.

Chain Transfer Agent (optional): Hydrogen gas.

Procedure:

Reactor Preparation: The reactor is thoroughly dried and purged with nitrogen. The solvent

(e.g., isobutane) is added to the reactor.

Catalyst Introduction: A precise amount of TEA solution (e.g., to achieve an Al/Ti molar ratio

of 100) is injected into the reactor, followed by the solid titanium-based catalyst precursor as

a slurry.[12]

Polymerization: The reactor is heated to the target temperature (e.g., 80-85 °C) and

pressurized with ethylene to the desired partial pressure (e.g., 0.7-0.8 MPa).[12][13] If used,

hydrogen is added to control molecular weight.[13]

Reaction Monitoring: The reaction is maintained for a set time (e.g., 60 minutes), with

ethylene fed continuously to maintain constant pressure.[13]

Termination: The polymerization is terminated by venting the ethylene and adding a

quenching agent like acidified alcohol.

Product Isolation: The resulting polyethylene powder is collected, washed with alcohol to

remove catalyst residues, and dried.

Representative Protocol: Asymmetric Ethylation of
Aldehydes
This general procedure demonstrates the use of TEA in stereoselective synthesis to create

chiral alcohols, a common step in pharmaceutical synthesis.

Materials:
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Chiral Ligand: e.g., (S)-BIQOL

Catalyst Precursor: Titanium isopropoxide [Ti(O-i-Pr)₄]

Reagent: Triethylaluminum (1.0 M solution in hexane)

Substrate: Aromatic aldehyde (e.g., benzaldehyde)

Solvent: Anhydrous THF

Procedure:

Catalyst Formation: To a solution of the chiral ligand (e.g., 0.025 mmol) in THF (1.0 mL) at

0°C under an inert atmosphere, add titanium isopropoxide (0.80 mmol).[6]

Activation: Stir the mixture for 15 minutes, then add the triethylaluminum solution (0.75

mmol). Stir for an additional 15 minutes to form the active chiral titanium complex.[6]

Addition Reaction: Add the aromatic aldehyde (e.g., 0.25 mmol) to the catalyst mixture.[6]

Reaction and Quenching: Maintain the reaction at 0°C for the specified time (e.g., 6 hours).

After completion, quench the reaction carefully with an aqueous acid solution (e.g., 1N HCl).

Workup and Analysis: Extract the product with an organic solvent, dry, and concentrate. The

product, a chiral 1-arylpropan-1-ol, can be purified by chromatography. The enantiomeric

excess (ee) is determined by chiral HPLC analysis.[6]

Reaction Mechanisms
Ziegler-Natta Catalyst Activation
In Ziegler-Natta polymerization, TEA plays a crucial role in activating the precatalyst, typically

TiCl₄ supported on MgCl₂. The process involves the alkylation of the titanium center, where

ethyl groups from TEA replace chloride atoms, and the reduction of Ti(IV) to the active Ti(III)

species. This creates a vacant coordination site on the titanium center, which is essential for

olefin binding and insertion.
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Ziegler-Natta Catalyst Activation and Polymerization
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Caption: Mechanism of Ziegler-Natta polymerization initiated by TEA.
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Safety and Toxicology
Triethylaluminum is an extremely hazardous substance that requires stringent safety

protocols. Its primary hazards are its pyrophoricity and high reactivity.

Hazard Classification
Classification Hazard Statement

GHS Pyrophoric Liquid
H250: Catches fire spontaneously if exposed to

air[4]

GHS Water-Reactive
H260: In contact with water releases flammable

gases which may ignite spontaneously[4]

GHS Skin Corrosion
H314: Causes severe skin burns and eye

damage[4]

NFPA 704
Health: 3, Flammability: 4, Instability: 3, Special:

W (Reacts with water)

Toxicological Data
Due to its intense reactivity, standard toxicological testing is often not feasible.[4] The primary

health effect is severe tissue destruction upon contact.[4] It is extremely destructive to the skin,

eyes, and respiratory tract.[4]
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Exposure Route Effect Data

Inhalation

Causes severe irritation and

burns to the nose, throat, and

lungs.[9]

LC50 (Rat): 10 g/m³ for 15

min[9]

Skin Contact
Causes severe chemical and

thermal burns.[4]

Data not available due to high

reactivity.[4]

Eye Contact
Causes severe eye damage

and burns.[4]

Data not available due to high

reactivity.[4]

Ingestion
Causes severe burns to the

gastrointestinal tract.
Data not available.

Carcinogenicity Not classified as a carcinogen.

No ingredient is identified as a

carcinogen by IARC, NTP, or

OSHA.

First Aid Measures:

Skin Contact: Do NOT use water. Brush off loose particles and immerse the affected area in

cool water or wrap in wet bandages. Seek immediate medical attention.

Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes,

holding eyelids apart. Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Fire Fighting: Do NOT use water, foam, or halogenated agents. Use dry chemical powder

(Class D), dry sand, or powdered lime to smother the fire.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 14 Tech Support

https://patents.google.com/patent/EP2313379B1/en
https://patents.google.com/patent/EP2313379B1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9202959/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9202959/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9202959/
https://www.organic-chemistry.org/namedreactions/corey-fuchs-reaction.shtm
https://www.semanticscholar.org/paper/Asymmetric-addition-of-triethylaluminium-to-by-Chen-Ou/28aa2602a69b7c38f91f1c056055c737ba21d728
https://www.semanticscholar.org/paper/Asymmetric-addition-of-triethylaluminium-to-by-Chen-Ou/28aa2602a69b7c38f91f1c056055c737ba21d728
https://www.alfa-chemistry.com/resources/corey-fuchs-reaction.html
https://www.lookchem.com/FreePDFArticle_105836-13-3_63366862.htm
https://en.wikipedia.org/wiki/Corey%E2%80%93Fuchs_reaction
https://juniperpublishers.com/omcij/OMCIJ.MS.ID.555739.php
https://www.researchgate.net/publication/281413723_The_Efavirenz_Structure-Activity_Relantionship_and_Synthesis_Methods
https://nrochemistry.com/corey-fuchs-homologation/
https://patents.google.com/patent/US20120108809A1/en
https://patents.google.com/patent/US20120108809A1/en
https://patents.google.com/patent/CN103772423B/en
https://patents.google.com/patent/CN103772423B/en
https://www.youtube.com/watch?v=df5WnqGwrVQ
https://www.benchchem.com/product/b1256330#triethylaluminum-cas-number-97-93-8-information
https://www.benchchem.com/product/b1256330#triethylaluminum-cas-number-97-93-8-information
https://www.benchchem.com/product/b1256330#triethylaluminum-cas-number-97-93-8-information
https://www.benchchem.com/product/b1256330#triethylaluminum-cas-number-97-93-8-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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